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Compound of Interest

Compound Name: Tributyl(trifluoroethenyl)stannane

CAS No.: 1426-65-9

Cat. No.: B074527

Get Quote

Executive Summary
This technical guide addresses the safety, handling, and application of fluorinated tributyltin

compounds. It distinguishes between two distinct classes relevant to research and drug

development:

Tributyltin Fluoride (TBTF): A discrete organometallic compound (CAS 1983-10-4) used

historically as a biocide and currently as a reagent in synthesis.

Fluorous-Tagged Tin Reagents: A class of reagents (e.g., fluorous tin hydrides) engineered

for "fluorous chemistry," enabling facile purification and de-stannylation—a critical quality

attribute (CQA) in pharmaceutical synthesis.

While fluorination alters the physicochemical properties (solubility, volatility) of these

compounds, it does not negate the inherent toxicity of the organotin core. This guide

synthesizes Safety Data Sheet (SDS) parameters with practical, field-proven protocols for safe

manipulation in a drug discovery environment.
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Part 1: Chemical Identity & Structure-Property
Relationships
Understanding the structural differences is prerequisite to safe handling.

Feature Tributyltin Fluoride (TBTF)
Fluorous Tin Hydride

(Example)

CAS Number 1983-10-4 175354-32-2 (Typical)

Structure

Physical State White crystalline solid
Viscous liquid or low-melting

solid

Solubility
Soluble in organic solvents;

insoluble in water.

Soluble in perfluorinated

solvents (e.g., FC-72) and

hybrid solvents; partitions out

of standard organics.

Primary Utility
Stille coupling reagent;

Biocide.

Radical reduction;

Hydrostannylation; "Green"

purification via Fluorous Solid

Phase Extraction (F-SPE).

Scientific Insight: The "fluorous ponytail" (perfluoroalkyl chain) in fluorous reagents creates a

"third phase" solubility. This allows the toxic tin byproducts to be removed via liquid-liquid

extraction with fluorous solvents, significantly reducing tin residues in the final drug substance

compared to standard TBTF.

Part 2: Comprehensive Hazard Identification (GHS)
Critical Warning: Do not assume "fluorous" implies "inert" regarding toxicity. The biological

activity of the tin center remains potent.

Health Hazards
Acute Toxicity (Oral):Category 3 (Danger). Toxic if swallowed. Organotins disrupt oxidative

phosphorylation and can cause cerebral edema.
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Acute Toxicity (Dermal):Category 4 (Warning). Harmful in contact with skin. Lipophilic nature

allows rapid transdermal absorption.

Skin/Eye Corrosion:Category 2 (Warning). Causes severe skin and serious eye irritation.

TBTF dust is particularly irritating to mucous membranes.

Specific Target Organ Toxicity (STOT-RE):Category 1 (Danger). Causes damage to organs

(immune system, liver, kidneys) through prolonged or repeated exposure. TBT compounds

are known endocrine disruptors (immunotoxic).

Environmental Hazards
Aquatic Toxicity:Category 1 (Warning). Very toxic to aquatic life with long-lasting effects. TBT

compounds cause "imposex" in marine gastropods at nanogram/liter concentrations.

Persistence: The C-F bonds in fluorous tags are extremely stable, raising concerns regarding

PFAS-like persistence in the environment if not properly incinerated.

Part 3: Risk Management & Exposure Control
This section outlines a self-validating safety system where engineering controls are the primary

defense, validated by monitoring.

Engineering Controls (Hierarchy of Defense)
Primary Barrier: All weighing and manipulation of solid TBTF must occur in a Class II

Biosafety Cabinet or a Chemical Fume Hood with a face velocity >100 fpm.

Closed Systems: For fluorous tin liquids, use syringe transfer techniques or cannula transfer

to avoid atmospheric exposure.

Static Control: Fluorinated powders can be static-charged. Use an ionizing bar during

weighing to prevent dispersal.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with organotins in organic solvents.
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PPE Type Recommendation Rationale

Gloves (Splash)
Double-gloved Nitrile (min 5

mil)

Acceptable only for solid

handling or momentary splash.

Gloves (Immersion) Silver Shield / Laminate

Required for handling

solutions. Organotins

permeate nitrile/latex rapidly.

Respiratory
N95 (Solids) or P100/OV

(Liquids)

If fume hood is unavailable

(Emergency only).

Body Tyvek Lab Coat
Prevents dust accumulation on

street clothes.

Visualizing the Exposure Control Logic

Task: Handle Fluorinated Tin

Physical State?

Solid (TBTF) Liquid (Fluorous Hydride)

Engineering: Fume Hood + Ionizer
PPE: Double Nitrile + Tyvek

Engineering: Schlenk Line / Syringe
PPE: Silver Shield Laminate Gloves

Validation: Surface Wipe Test (Sn)

Click to download full resolution via product page
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Figure 1: Decision logic for selecting appropriate engineering controls and PPE based on

physical state.

Part 4: Experimental Protocols (Drug Development
Context)
Protocol A: Safe Weighing & Solubilization of TBTF
Objective: Prepare a reagent stock without generating dust.

Setup: Place balance inside the fume hood. Line the work surface with plastic-backed

absorbent pads.

Weighing: Use an anti-static gun on the weighing boat. Weigh TBTF.

Solubilization: Add solvent (e.g., THF) immediately to the weighing boat or transfer vessel to

suppress dust.

Decontamination: Wipe the balance and surrounding area with a 10% bleach solution

(oxidizes organotin) followed by ethanol.

Protocol B: Fluorous De-stannylation Workflow
Objective: Perform a Stille coupling and remove tin residues to <10 ppm (Self-Validating

Purification).

The Logic: Standard TBT removal is difficult (chromatography streaking). Fluorous reagents

allow "tag-based" separation.

Reaction: Run Stille coupling using Fluorous Tin reactant.

Quench: Cool reaction. Dilute with organic solvent.[1]

F-SPE (Fluorous Solid Phase Extraction):

Load crude mixture onto a Fluorous Silica Gel cartridge.
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Elution 1 (Fluorophobic): Wash with 80:20 MeOH:H2O. The non-fluorous drug product

elutes. (Collect Product).

Elution 2 (Fluorophilic): Wash with 100% MeOH or THF. The toxic fluorous tin species

elutes. (Collect Waste).

Validation: Test "Product" fraction via ICP-MS for Tin content.

Reaction Mixture
(Product + Fluorous Tin)

Load onto
Fluorous Silica Cartridge

Elute: MeOH/H2O
(Fluorophobic)Step 1

Elute: 100% MeOH
(Fluorophilic)

Step 2

Purified Drug
(Tin-Free)

Recovered Tin
(Recycle/Dispose)

Click to download full resolution via product page

Figure 2: Fluorous Solid Phase Extraction (F-SPE) workflow for efficient tin removal.

Part 5: Emergency Response & Waste Management
Spill Cleanup

Small Spill (Solid): Do not sweep (creates dust). Cover with wet paper towels (solvent-

dampened), then wipe up.

Liquid Spill: Absorb with vermiculite or sand. Do not use combustible materials (sawdust) if

oxidizers are present.

Decontamination: Scrub area with 10% sodium hypochlorite (bleach) to oxidize TBT to

inorganic tin (less toxic), then rinse with water.

Firefighting
Hazard: Thermal decomposition releases Hydrogen Fluoride (HF) and Tin Oxides.

Action: Use dry chemical, CO2, or foam. Firefighters must wear full SCBA.
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HF Warning: If fluorinated chains degrade, HF gas may be present. Treat any inhalation

exposure with immediate medical attention (Calcium Gluconate nebulizer protocol).

Waste Disposal
Segregation: Never mix organotin waste with general organic waste. Create a dedicated

stream: "Toxic Heavy Metal Waste - Organotin".

Labeling: Clearly mark "Contains Fluorinated Organotin - Marine Pollutant."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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